Cas no 1361609-77-9 (2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361609-77-9
• MF: C₁₉H₈Cl₆N₂
• MW: 476.998218536377
• CID: 4968408
• Update Time: 2025-11-01

2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C19H8Cl6N2/c20-13-4-10(5-14(21)17(13)24)12-3-9(1-2-26)19(27-8-12)11-6-15(22)18(25)16(23)7-11/h3-8H,1H2
• InChI Key： FKFABTRBASHEIF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(CC#N)=CC(=CN=1)C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 530
• XLogP3: 7.6
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile

2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361609-77-9): A Comprehensive Overview

2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361609-77-9) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by its pyridine core and the presence of trichlorophenyl groups, which contribute to its stability and reactivity. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The chemical structure of 2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile is of particular interest due to its intricate arrangement of functional groups. The pyridine ring provides a rigid planar structure that can participate in various chemical reactions, while the trichlorophenyl substituents enhance the compound's lipophilicity and electronic properties. These features make it a valuable candidate for a wide range of applications in both academic research and industrial settings.

Recent studies have focused on the synthesis of 2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile. One notable method involves the coupling of 3-acetylpyridine with 3,4,5-trichlorophenylboronic acid using palladium-catalyzed cross-coupling reactions. This approach has been optimized to achieve high yields and purity levels, making it a preferred method for large-scale production. The use of environmentally friendly solvents and catalysts has also been explored to reduce the environmental impact of the synthesis process.

In terms of its applications, 2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile has shown promise in various areas of pharmaceutical research. Its lipophilic nature and ability to cross cell membranes make it a potential candidate for drug delivery systems. Additionally, preliminary studies have indicated that this compound may exhibit anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of chronic diseases such as arthritis and neurodegenerative disorders.

The biological activity of 2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile has been investigated in several in vitro and in vivo models. In cell culture studies, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in reducing inflammation and oxidative stress. However, further research is needed to fully understand its mechanism of action and to evaluate its safety profile.

Beyond its pharmaceutical applications, 2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile has also been studied for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of new materials with enhanced conductivity and stability. For instance, it has been incorporated into polymer matrices to create composite materials with improved mechanical properties and thermal stability.

The environmental impact of 2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, its production and disposal must be managed carefully to minimize any potential environmental risks. Researchers are actively working on developing more sustainable synthesis methods and waste management strategies to ensure that the use of this compound remains environmentally responsible.

In conclusion, 2,5-Bis(3,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361609-77-9) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique chemical structure and properties make it an intriguing subject for further investigation. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely that new opportunities for innovation will emerge.